Cas no 2171185-45-6 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)
(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
- EN300-1485941
- 2171185-45-6
- (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
-
- Inchi: 1S/C23H26N2O5/c1-3-19(21(26)24-20(4-2)22(27)28)25-23(29)30-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18-20H,3-4,13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t19-,20+/m0/s1
- InChI Key: DLGYAQNGQPWVRU-VQTJNVASSA-N
- SMILES: O(C(N[C@H](C(N[C@@H](C(=O)O)CC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 410.18417193g/mol
- Monoisotopic Mass: 410.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485941-0.05g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-0.1g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-0.25g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-0.5g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-1.0g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-2.5g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-5.0g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-10.0g |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1485941-50mg |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485941-100mg |
(2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171185-45-6 | 100mg |
$2963.0 | 2023-09-28 |
(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
Introduction to (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid (CAS No. 2171185-45-6)
The compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, identified by its CAS number 2171185-45-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and biomedicine. Its unique configuration, characterized by a chiral center and multiple functional groups, makes it a promising candidate for further investigation.
At the core of this compound's significance lies its dual functionality. The presence of both an amide and an amino group provides a versatile scaffold for chemical modifications, enabling the design of novel therapeutic agents. The 9H-fluoren-9-ylmethoxycarbonyl moiety further enhances its structural complexity, offering potential benefits in terms of stability and bioavailability. These features make it an attractive candidate for exploring new pharmacological pathways.
Recent research in the field of chiral chemistry has highlighted the importance of enantiomerically pure compounds in drug development. The stereochemistry of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is particularly noteworthy, as it exhibits specific interactions with biological targets that could lead to enhanced efficacy and reduced side effects. This has prompted scientists to delve deeper into understanding its mechanisms of action and potential therapeutic applications.
In the realm of medicinal chemistry, the synthesis of such complex molecules is a testament to the progress made in synthetic methodologies. The development of efficient synthetic routes for this compound has opened up new avenues for drug discovery. Researchers have been able to leverage advanced techniques such as solid-phase peptide synthesis and catalytic asymmetric transformations to achieve high yields and enantiopurity. These advancements not only facilitate the production of the compound but also pave the way for similar molecules with tailored properties.
The pharmacological profile of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is still under extensive investigation. Preliminary studies suggest that it may exhibit potent activity against various biological targets, including enzymes and receptors involved in metabolic pathways. Its ability to interact selectively with these targets could make it a valuable tool in the treatment of metabolic disorders, inflammation, and other diseases. Further preclinical studies are warranted to elucidate its full therapeutic potential.
The role of fluorinated aromatic moieties in medicinal chemistry cannot be overstated. The incorporation of a fluorenylmethoxycarbonyl group into the molecular structure not only enhances stability but also influences solubility and metabolic profiles. These properties are crucial for optimizing drug delivery systems and improving patient compliance. The use of such fluorinated derivatives has been successfully employed in numerous marketed drugs, underscoring their importance in modern pharmaceutical design.
As our understanding of biological systems continues to evolve, so does our approach to drug design. Computational methods, including molecular modeling and virtual screening, have become indispensable tools in identifying promising candidates like (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid. These techniques allow researchers to predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can more effectively explore the therapeutic potential of complex molecules.
The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore novel therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible clinical benefits. As we continue to unravel the complexities of this molecule, new opportunities for innovation in medicine are likely to emerge.
In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171185-45-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological profile make it a valuable asset in the search for new therapeutic agents. With further research and development, this compound holds great potential to contribute to advancements in human health.
2171185-45-6 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)